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Compound of Interest

3-
Compound Name: ((Bis(diisopropylamino)phosphino)oxy)

propanenitrile

\ J

An In-depth Technical Guide on 3-((Bis(diisopropylamino)phosphino)oxy)propanenitrile

This guide provides core information for researchers, scientists, and drug development professionals on
the chemical properties of 3-((Bis(diisopropylamino)phosphino)oxy)propanenitrile, a key reagent in
organic synthesis.

Chemical Identity and Properties

3-((Bis(diisopropylamino)phosphino)oxy)propanenitrile, also known by synonyms such as 2-
Cyanoethyl N,N,N',N'-tetraisopropylphosphorodiamidite, is a versatile phosphitylating agent.[1][2] It
plays a crucial role in the synthesis of various biomolecules, most notably in the solid-phase synthesis
of DNA and RNA oligonucleotides.[2] Its primary function is to selectively phosphorylate hydroxyl
groups, making it an invaluable tool in the creation of nucleosides, carbohydrates, and phospholipids.[2]
The compound is sensitive to moisture and is typically stored at low temperatures, around -20°C, to
maintain its stability.[1]

Data Presentation

The fundamental molecular data for 3-((Bis(diisopropylamino)phosphino)oxy)propanenitrile is
summarized in the table below for clear reference.
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Identifier Value Source
Molecular Formula C15H32N30P [L121[31141[5116]
Molecular Weight 301.41 g/mol (1121131151071
CAS Number 102691-36-1 [11[21[3][4]

3-(bis[di(propan-2-

IUPAC Name yl)amino]phosphanyloxy)propane [1114]
nitrile

Physical Form Colorless to yellow clear liquid [1112]

Density 0.949 g/mL at 25 °C [1][2]

Boiling Point ~100 °C at 0.5 mmHg [1112]

Experimental Protocols & Methodologies

The synthesis of 3-((Bis(diisopropylamino)phosphino)oxy)propanenitrile generally involves the
reaction of tris(diisopropylamino)phosphine with 3-hydroxypropanenitrile.[2] This reaction is typically
catalyzed by 1H-tetrazole in a solvent like dichloromethane.[2] Another synthetic route involves reacting
2-cyanoethyl N,N-diisopropylchlorophosphoramidite with diisopropylamine in an anhydrous solvent.

As this document serves as a high-level guide to the compound's core properties, detailed experimental
protocols are beyond its current scope. For specific synthesis and application methodologies, consulting
primary research literature is recommended.

Logical Relationships and Workflows

Due to the nature of the requested information focusing on the intrinsic properties of a chemical
compound, complex signaling pathways or experimental workflows requiring visualization are not
applicable.

" Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Buy 3-((Bis(diisopropylamino)phosphino)oxy)propanenitrile | 102691-36-1 [smolecule.com]

2. nbinno.com [nbinno.com]

3. 3-((Bis(diisopropylamino)phosphino)oxy)propanenitrile | 102691-36-1 | Benchchem
[benchchem.com]

¢ 4. fluorochem.co.uk [fluorochem.co.uk]

¢ 5. molcore.com [molcore.com]

¢ 6. 3-((Bis(diisopropylamino)phosphino)oxy)-propanenitrile [oakwoodchemical.com]
e 7. CAS RN 102691-36-1 | Fisher Scientific [fishersci.com]

 To cite this document: BenchChem. [3-((Bis(diisopropylamino)phosphino)oxy)propanenitrile molecular
weight and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b014116#3-bis-diisopropylamino-phosphino-oxy-propanenitrile-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended
for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we
make no warranties, express or implied, regarding the fitness of this product for every specific
experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your
experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of essential

and advanced chemicals, empowering scientists and Ontario, CA 91761, United States

researchers to drive progress in science and industry. Phone: (601) 213-4426

Email: info@benchchem.com
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